2-Iodoamphetamine (hydrochloride)
2-Iodoamphetamine (hydrochloride)
Some halogenated amphetamines deplete brain serotonin levels and display pronounced neurotoxicity. 2-Iodoamphetamine is a halogenated amphetamine featuring an iodine atom at the ortho position of the phenyl group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
22080-10-0
VCID:
VC0164126
InChI:
InChI=1S/C9H12IN.ClH/c1-7(11)6-8-4-2-3-5-9(8)10;/h2-5,7H,6,11H2,1H3;1H
SMILES:
CC(CC1=CC=CC=C1I)N.Cl
Molecular Formula:
C9H12IN • HCl
Molecular Weight:
297.6
2-Iodoamphetamine (hydrochloride)
CAS No.: 22080-10-0
Reference Standards
VCID: VC0164126
Molecular Formula: C9H12IN • HCl
Molecular Weight: 297.6
| CAS No. | 22080-10-0 |
|---|---|
| Product Name | 2-Iodoamphetamine (hydrochloride) |
| Molecular Formula | C9H12IN • HCl |
| Molecular Weight | 297.6 |
| IUPAC Name | 1-(2-iodophenyl)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C9H12IN.ClH/c1-7(11)6-8-4-2-3-5-9(8)10;/h2-5,7H,6,11H2,1H3;1H |
| Standard InChIKey | AJOQEYPRRXCXTR-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC=CC=C1I)N.Cl |
| Description | Some halogenated amphetamines deplete brain serotonin levels and display pronounced neurotoxicity. 2-Iodoamphetamine is a halogenated amphetamine featuring an iodine atom at the ortho position of the phenyl group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
| Synonyms | 2-IA;o-IA;ortho-Iodoamphetamine;o-iodo-α-methyl-Phenethylamine |
| Reference | 1.Fuller, R.W.,Baker, J.C.,Perry, K.W., et al. Comparison of 4-chloro-, 4-bromo- and 4-fluoroamphetamine in rats: Drug levels in brain and effects on brain serotonin metabolism. Neuropharmacology 14(10), 739-746 (1975). |
| PubChem Compound | 132988803 |
| Last Modified | Nov 11 2021 |
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